Cas no 7291-05-6 (diphenyl-3,3',4,4',5,5'-d6)

diphenyl-3,3',4,4',5,5'-d6 structure
diphenyl-3,3',4,4',5,5'-d6 structure
Product Name:diphenyl-3,3',4,4',5,5'-d6
CAS No:7291-05-6
MF:C12H10
MW:160.244773387909
CID:977635
PubChem ID:90476332
Update Time:2025-04-19

diphenyl-3,3',4,4',5,5'-d6 Chemical and Physical Properties

Names and Identifiers

    • diphenyl-3,3',4,4',5,5'-d6
    • AC1Q26PB; 3,3',4,4',5,5'-Hexadeutero-biphenyl; AR-1E8381; 1,1'-Biphenyl, 3,3',4,4',5,5'-hexabromo-; CTK5B0890; 3,3',4,4',5,5'-Hexabromobiphenyl; 3,3',4,4',5,5'-Hexabromo-1,1'-biphenyl; 60044-26-0; AC1L2XRB; 3,3',4,4',5,5'-hexabromobiphenyl; 3,4,5,3',4',5'-hexabromo-biphenyl; 3,4,5,3',4',5'-Hexabrom-biphenyl; 3,4,5,3',4',5'-hexadeuterio-biphenyl; 3,3',4,4',5,5'-Hexabromodiphenyl; Biphenyl-3,4,5,3',4',5'-d(6); CCRIS 5774;
    • 7291-05-6
    • Inchi: 1S/C12H10/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1-10H/i1D,2D,3D,4D,5D,6D
    • InChI Key: ZUOUZKKEUPVFJK-MZWXYZOWSA-N
    • SMILES: C1(C=C([2H])C([2H])=C([2H])C=1)C1C=C([2H])C([2H])=C([2H])C=1

Computed Properties

  • Exact Mass: 160.115910795g/mol
  • Monoisotopic Mass: 160.115910795g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų
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